Cas no 108132-91-8 (3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro-)
108132-91-8 structure
Product Name:3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro-
CAS No:108132-91-8
MF:C11H11N3O3
MW:233.223342180252
CID:150456
PubChem ID:3065484
Update Time:2025-04-19
3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro-
- 2,4-Dihydro-5-(1,3-benzodioxol-5-yl)-4-ethyl-3H-1,2,4-triazol-3-one
- 3-(1,3-benzodioxol-5-yl)-4-ethyl-1H-1,2,4-triazol-5-one
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(1,3-benzodioxol-5-yl)-4-ethyl-
- AC1MI9UH
- ACMC-20mbcj
- AG-D-24300
- BRN 5963292
- CTK4A5878
- LS-156481
- 108132-91-8
- DTXSID00148431
- 3-(Benzo[d][1,3]dioxol-5-yl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one
-
- Inchi: 1S/C11H11N3O3/c1-2-14-10(12-13-11(14)15)7-3-4-8-9(5-7)17-6-16-8/h3-5H,2,6H2,1H3,(H,13,15)
- InChI Key: MTTOIYLOOURSTB-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C1=NNC(N1CC)=O
Computed Properties
- Exact Mass: 233.08013
- Monoisotopic Mass: 233.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.16
3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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